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Compound of Interest

Compound Name: m-PEG12-NHS ester

Cat. No.: B609239

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the covalent modification of antibodies
with methoxy-polyethylene glycol-N-hydroxysuccinimidyl ester (m-PEG12-NHS ester). This
process, known as PEGylation, can enhance the therapeutic properties of antibodies by

increasing their solubility, stability, and in vivo circulation half-life, while potentially reducing

their immunogenicity[1].

The m-PEG12-NHS ester is an amine-reactive reagent that specifically targets primary amines
(e.g., the side chain of lysine residues and the N-terminus) on the antibody to form stable
amide bonds[2][3][4][5]. The PEG12 spacer offers a balance of hydrophilicity and length, which
can reduce steric hindrance and improve the accessibility of the conjugated molecule.

Chemical Reaction

The fundamental reaction involves the nucleophilic attack of a primary amine from the antibody
on the N-hydroxysuccinimidyl (NHS) ester of the m-PEG12-NHS ester, resulting in the
formation of a stable amide bond and the release of NHS.
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1. Antibody Preparation
(Buffer Exchange to Amine-Free Buffer)

'

2. Prepare m-PEG12-NHS Ester Solution
(Dissolve in Anhydrous DMSO/DMF)

3. Conjugation Reaction
(Mix Antibody and PEG-NHS)
4. Quench Reaction
(Add Tris or Glycine)

'

5. Purification
(Remove Unreacted PEG and NHS)

'

6. Characterization
(e.g., SDS-PAGE, SEC, Mass Spec)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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